Cas no 288315-03-7 (3,3-Difluoroazetidine hydrochloride)

• Product Name: 3,3-Difluoroazetidine hydrochloride
• CAS No: 288315-03-7
• MF: C₃H₆ClF₂N
• MW: 129.536246776581
• MDL: MFCD05663714
• CID: 67492
• PubChem ID: 2758247
• Update Time: 2025-06-11

3,3-Difluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoroazetidine hydrochloride
• 3,3-Difluoroazetidine, HCl
• 3,3-difluoroazetidin hydrochloride
• 3,3-difluoroazetidine hydrochloric acid salt
• 3,3-difluoroazetidine hydrochloride salt
• 3,3-difluoroazetidine hydrogen chloride salt
• 3,3-difluoroazetidine monohydrochloride
• 3,3-difluoroazetidinium hydrochloride
• Azetidine,3,3-difluoro-,hydrochloride (1:1)
• Azetidine,3,3-difluoro-, hydrochloride (9CI)
• 3,3-DIFLUOROAZETIDINE HCL
• Azetidine, 3,3-difluoro-, hydrochloride
• Azetidine, 3,3-difluoro-, hydrochloride (1:1)
• 3,3-DIFLUOROAZETIDINEHYDROCHLORIDE
• 3,3-difluoroazetidine-HCl
• Difluoroazetidine hydrochloride
• CDBAEFXTCRKJPZ-UHFFFAOYSA-N
• 3,3-Difluoroaztidine hydrochloride
• HT009
• BCP10319
• 3,3-difluoroazetidine.hydrochlori

• MDL： MFCD05663714
• Inchi： 1S/C3H5F2N.ClH/c4-3(5)1-6-2-3;/h6H,1-2H2;1H
• InChI Key： CDBAEFXTCRKJPZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC1)F

Computed Properties

• Exact Mass: 129.01600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Melting Point: 138-143 °C
• PSA: 12.03000
• LogP: 1.35570
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

3,3-Difluoroazetidine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,3-Difluoroazetidine hydrochloride

Introduction to 3,3-Difluoroazetidine Hydrochloride (CAS No. 288315-03-7) and Its Emerging Applications in Chemical Biology

3,3-Difluoroazetidine hydrochloride, identified by the chemical abstracts service number 288315-03-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two nitrogen atoms, with the introduction of fluorine atoms at the 3-position enhancing its pharmacological potential. The hydrochloride salt form improves its solubility and stability, making it a valuable intermediate in drug synthesis and molecular probes.

The structural features of 3,3-difluoroazetidine hydrochloride contribute to its unique reactivity and biological interactions. The fluorine substituents exhibit strong electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets. This makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the utility of fluorinated azetidines in developing small-molecule inhibitors. For instance, studies have demonstrated that fluorinated azetidines can act as potent kinase inhibitors by selectively interacting with key residues in the active site of enzymes. The presence of fluorine atoms enhances metabolic stability and reduces off-target effects, which are critical factors in drug development.

In the realm of oncology, 3,3-difluoroazetidine hydrochloride has been explored as a potential lead compound for inhibiting tyrosine kinases that play a role in tumor growth and progression. Preclinical studies have shown promising results in reducing tumor proliferation and inducing apoptosis in vitro. The fluorine atoms facilitate tight binding to the ATP-binding pocket of kinases, disrupting their function and thereby suppressing cancer cell survival pathways.

Beyond oncology, this compound has shown promise in anti-inflammatory applications. Research indicates that 3,3-difluoroazetidine hydrochloride can modulate inflammatory signaling pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorinated scaffold enhances the compound's ability to cross cell membranes and reach intracellular targets, improving its therapeutic efficacy.

The synthesis of 3,3-difluoroazetidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the compound more suitable for industrial-scale manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3,3-difluoroazetidine hydrochloride with biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how fluorine substitution affects molecular recognition processes. This information is crucial for designing next-generation derivatives with enhanced pharmacological properties.

The safety profile of 3,3-difluoroazetidine hydrochloride has been thoroughly evaluated through toxicological studies conducted in vitro and in vivo. Preliminary findings suggest that the compound exhibits moderate toxicity at high concentrations but remains well-tolerated at therapeutic doses. Further research is ongoing to assess long-term effects and potential side reactions associated with its use.

The growing interest in fluorinated heterocycles like 3,3-difluoroazetidine hydrochloride underscores their significance in modern drug discovery. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are expected to play a pivotal role in developing next-generation therapeutics. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications that benefit patients worldwide.